Cas no 70572-94-0 ((9cis,13cis)-(10,11-~3~H_2_)retinoic acid)

• Product Name: (9cis,13cis)-(10,11-~3~H_2_)retinoic acid
• CAS No: 70572-94-0
• MF: C₂₀H₂₈O₂
• MW: 304.451344966888
• CID: 1744644
• PubChem ID: 6913131
• Update Time: 2025-04-21

(9cis,13cis)-(10,11-~3~H_2_)retinoic acid Chemical and Physical Properties

Names and Identifiers

• (9cis,13cis)-(10,11-~3~H_2_)retinoic acid
• (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)-5,6-ditritionona-2,4,6,8-tetraenoic acid
• Retinoic-10,11-t2 acid
• 70572-94-0
• all-trans-(10,11-3H2)-Retinoic acid

• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-/i6T,8T
• InChI Key： SHGAZHPCJJPHSC-MPXVDDKCSA-N
• SMILES： OC(/C=C(/C)\C=C(/[3H])\C(\[3H])=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 304.225378631g/mol
• Monoisotopic Mass: 304.225378631g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3Ų